Cas no 4475-28-9 ( )
structure
Product Name:
CAS No:4475-28-9
MF:C14H24O4
MW:256.337965011597
CID:929644
PubChem ID:235119
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-undec-10-enylpropanedioic acid
- 2-(10-Undecenyl)malonic acid
- AC1L5TOA
- AC1Q5ROL
- AR-1L7924
- CTK4I8446
- NSC36179
- undec-10-en-1-ylpropanedioic acid
- undec-10-enyl-malonic acid
- Undec-10-enyl-malonsaeure
- 2-(10-UNDECEN-1-YL)PROPANEDIOIC ACID
- SCHEMBL5369364
- 4475-28-9
- NSC 36179
- NSC-36179
- PROPANEDIOIC ACID, 2-(10-UNDECEN-1-YL)-
- DTXSID40196294
- UNII-FRS3LFU5QQ
- FRS3LFU5QQ
-
-
- Inchi: 1S/C14H24O4/c1-2-3-4-5-6-7-8-9-10-11-12(13(15)16)14(17)18/h2,12H,1,3-11H2,(H,15,16)(H,17,18)
- InChI Key: BFPYGAODWSTTOP-UHFFFAOYSA-N
- SMILES: OC(C(C(=O)O)CCCCCCCCCC=C)=O
Computed Properties
- Exact Mass: 256.16752
- Monoisotopic Mass: 256.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 12
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 1.049
- Boiling Point: 412.6°C at 760 mmHg
- Flash Point: 217.5°C
- Refractive Index: 1.482
- PSA: 74.6
- LogP: 3.46870
Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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